Cas no 1255717-93-1 (1-(1-Pyrrolidinyl)cyclohexanecarboxylic acid hydrochloride)

• Product Name: 1-(1-Pyrrolidinyl)cyclohexanecarboxylic acid hydrochloride
• CAS No: 1255717-93-1
• MF: C₁₁H₂₀ClNO₂
• MW: 233.7350025177
• MDL: MFCD13186350
• CID: 4582401
• Update Time: 2025-06-08

1-(1-Pyrrolidinyl)cyclohexanecarboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1-Pyrrolidinyl)cyclohexanecarboxylic acid hydrochloride
• 1-pyrrolidin-1-ylcyclohexane-1-carboxylic acid;hydrochloride
• 1-(Pyrrolidin-1-yl)cyclohexanecarboxylic acid hydrochloride
• 1-Pyrrolidin-1-ylcyclohexanecarboxylic acid hydrochloride, AldrichCPR

• MDL： MFCD13186350
• Inchi： 1S/C11H19NO2.ClH/c13-10(14)11(6-2-1-3-7-11)12-8-4-5-9-12;/h1-9H2,(H,13,14);1H
• InChI Key： JNRFPRKDXKHARU-UHFFFAOYSA-N
• SMILES： Cl.OC(C1(CCCCC1)N1CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Topological Polar Surface Area: 40.5

1-(1-Pyrrolidinyl)cyclohexanecarboxylic acid hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(1-Pyrrolidinyl)cyclohexanecarboxylic acid hydrochloride

Recent Advances in the Study of 1-(1-Pyrrolidinyl)cyclohexanecarboxylic acid hydrochloride (CAS: 1255717-93-1)

1-(1-Pyrrolidinyl)cyclohexanecarboxylic acid hydrochloride (CAS: 1255717-93-1) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrrolidinyl and cyclohexane carboxylic acid structure, has been the subject of recent studies due to its potential applications in drug development and biochemical research. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further investigation.

Recent studies have focused on the synthesis and characterization of 1-(1-Pyrrolidinyl)cyclohexanecarboxylic acid hydrochloride, with particular attention to its physicochemical properties and biological activity. Researchers have employed advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC), to confirm the compound's purity and structural integrity. These efforts are crucial for ensuring the reliability of subsequent biological assays and pharmacological studies.

One of the key areas of interest is the compound's potential as a modulator of neurotransmitter systems. Preliminary in vitro studies suggest that 1-(1-Pyrrolidinyl)cyclohexanecarboxylic acid hydrochloride may interact with specific receptors in the central nervous system, indicating its possible utility in the development of novel neuropharmacological agents. Further research is needed to elucidate the exact mechanisms of action and to evaluate its efficacy and safety in vivo.

In addition to its neurological applications, this compound has also been investigated for its role in medicinal chemistry. Its structural features make it a promising scaffold for the design of new therapeutic agents, particularly in the context of targeting protein-protein interactions and enzyme inhibition. Recent publications have highlighted its use in the synthesis of analogs with enhanced bioactivity and selectivity, paving the way for future drug discovery efforts.

The pharmaceutical industry has shown growing interest in 1-(1-Pyrrolidinyl)cyclohexanecarboxylic acid hydrochloride, with several patents filed in recent years covering its synthesis and applications. These patents underscore the compound's commercial potential and the need for continued research to fully exploit its therapeutic benefits. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further advancements in this area.

Despite the promising findings, challenges remain in the development of 1-(1-Pyrrolidinyl)cyclohexanecarboxylic acid hydrochloride as a viable drug candidate. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Future research directions may include the optimization of its pharmacokinetic properties and the exploration of its effects in disease models.

In conclusion, 1-(1-Pyrrolidinyl)cyclohexanecarboxylic acid hydrochloride (CAS: 1255717-93-1) represents a compound of considerable interest in chemical biology and pharmaceutical research. Its unique structural attributes and potential biological activities make it a valuable subject for ongoing and future studies. As research progresses, this compound may contribute to the development of new therapeutic agents and deepen our understanding of biochemical pathways.